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Compound of Interest

Compound Name: Trt-L-Lys(Fmoc)-OH

CAS No.: 122832-81-9; 2504147-15-1

Cat. No.: B2835057

Get Quote

Executive Summary & Chemical Identity
Trt-L-Lys(Fmoc)-OH is a specialized orthogonal amino acid derivative.[1] Unlike standard

Fmoc-Lys(Trt)-OH, which prepares the side chain for acid-labile deprotection (e.g., concomitant

with resin cleavage), this derivative protects the side chain with the base-labile Fmoc group.[1]

This allows for selective N-terminal elongation or modification using mild acid (to remove the

Trityl group) while retaining the side-chain protection, or vice versa in complex fragment

condensation strategies.[1]
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Attribute Detail

Chemical Name
-Trityl-

-(9-fluorenylmethoxycarbonyl)-L-Lysine

Common Notation Trt-L-Lys(Fmoc)-OH

CAS Number 122832-81-9 (Do not confuse with 111061-54-2)

Molecular Formula

Molecular Weight 610.75 g/mol

Chirality L-Isomer

Supplier Landscape & Sourcing Strategy
Due to its specialized nature, this compound is not stocked by all general commodity reagent

vendors.[1] It is primarily available through specialized peptide reagent manufacturers.[1]

Validated Suppliers
The following suppliers have verified catalog entries for this specific isomer.

Supplier Catalog # Region Grade/Purity

Chem-Impex

International
11967 / 26454 North America High Purity (>98%)

Biosynth FT54571 Europe/Global Research Grade

Santa Cruz Biotech sc-295843 Global Proteomics Grade

Sourcing Protocol (Risk Mitigation)
CAS Verification: Always verify the CAS is 122832-81-9.[1] Vendors often auto-suggest the

more common Fmoc-Lys(Trt)-OH (CAS 111061-54-2).[1]
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Certificate of Analysis (CoA) Audit: Request a lot-specific CoA prior to bulk purchase.[1]

Ensure the Enantiomeric Excess (ee) is explicitly stated, as racemization is a risk during the

introduction of the bulky Trityl group.

Critical Quality Attributes (CQAs) & Specifications
To ensure reproducibility in synthesis, the raw material must meet the following specifications.

Standard Purity Specifications
Test Parameter Acceptance Criteria Methodological Note

Appearance White to off-white powder

Visual inspection.[1] Yellowing

indicates Fmoc cleavage or

oxidation.[1]

Purity (HPLC)
Reverse-phase C18, UV 254

nm.[1]

Chiral Purity (L-isomer)
Chiral HPLC required to rule

out D-Lysine contamination.

Identity Conforms to Structure -NMR or Mass Spectrometry

(ESI-MS).

Water Content (KF)

Karl Fischer titration.[1] High

water content accelerates

hydrolysis.[1]

Solubility Clear in DMF/DCM (0.5 M)

Turbidity suggests

polymerization or inorganic

salts.[1]

Specific Rotation
Concentration dependent

(usually c=1 in DMF).[1]

Technical Deep Dive: Orthogonality & Mechanism
The utility of Trt-L-Lys(Fmoc)-OH lies in its orthogonal deprotection scheme.[1] This allows the

chemist to manipulate the N-terminus and the Side-chain independently using opposing
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chemical conditions.[1]

The Orthogonal Logic[1]
-Amine (Trityl): Acid Labile.[1] Removed by 1% TFA in DCM or dilute Acetic Acid.[1] Stable to
Piperidine (Base).[1]

-Amine (Fmoc): Base Labile.[1] Removed by 20% Piperidine in DMF.[1] Stable to mild acid.
[1]

Reaction Pathway Diagram
The following diagram illustrates the selective deprotection pathways available with this

reagent.

Deprotection Logic

Trt-Lys(Fmoc)-OH
(Fully Protected)

Mild Acid Treatment
(1% TFA / DCM)

Base Treatment
(20% Piperidine)

H-Lys(Fmoc)-OH
(Alpha-Amine Free)

Ready for N-term Extension

Removes Trityl
Retains Fmoc

Trt-Lys(NH2)-OH
(Side-Chain Free)

Ready for Side-Chain Branching

Removes Fmoc
Retains Trityl

Trityl (Trt) = Acid Labile Fmoc = Base Labile

Click to download full resolution via product page

Caption: Orthogonal deprotection pathways for Trt-Lys(Fmoc)-OH. Green path indicates N-

terminal exposure; Red path indicates side-chain exposure.[1]

Experimental Protocols & Handling
Handling and Storage[1][8][9]
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Storage: Store at

to

. Long-term storage at

is recommended to prevent slow de-tritylation.[1]

Atmosphere: Hygroscopic.[1] Store under inert gas (Argon/Nitrogen) if the bottle is opened.

[1]

Stability: The Trityl group is extremely sensitive to acid.[1] Avoid exposure to laboratory

fumes (HCl/TFA vapors) which can cause premature deprotection and yellowing of the solid.

[1]

Analytical Protocol: Purity Verification (HPLC)
To validate the reagent upon arrival, use the following HPLC method. This separates the target

from common impurities like free Lysine or mono-protected derivatives.[1]

Column: C18 Reverse Phase (

,

particle size).[1]

Mobile Phase A:

TFA in Water (Milli-Q).[1]

Mobile Phase B:

TFA in Acetonitrile (HPLC Grade).

Gradient:

B to

B over 20 minutes.

Flow Rate:
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.

Detection:

254 nm: Detects Fmoc and Trityl groups (High sensitivity).

214 nm: Detects peptide bonds/backbone.

Expected Result: Single major peak. Minor peaks (

) may correspond to Fmoc-Lys-OH (loss of Trt) or Trt-Lys-OH (loss of Fmoc).[1]

Solubility Test (Self-Validating Step)
Before committing the reagent to a synthesizer:

Dissolve

of Trt-Lys(Fmoc)-OH in

of DMF.

Observation: Solution must be clear and colorless.

Validation: If the solution is cloudy, heat gently to

. If turbidity persists, filter through a

PTFE filter.[1] Significant residue indicates polymer contamination or salt formation; reject
the batch.[1]

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Specification & Utilization Guide: Trt-L-
Lys(Fmoc)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2835057/docs#technical-specification-utilization-
guide-trt-l-lys-fmoc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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